7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol

• IUPAC Name: 7-(2-methylphenyl)-4-(thiophen-3-ylmethyl)-3,5-dihydro-2H-1,4-benzoxazepin-9-ol
• InChI: InChI=1S/C21H21NO2S/c1-15-4-2-3-5-19(15)17-10-18-13-22(12-16-6-9-25-14-16)7-8-24-21(18)20(23)11-17/h2-6,9-11,14,23H,7-8,12-13H2,1H3
• InChI Key: JMNOMRGEPOFRRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C2=CC3=C(C(=C2)O)OCCN(C3)CC4=CSC=C4
• Molecular Formula: C21H21NO2S
• Molecular Weight: 351.5 g/mol

Description

7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol, also known as TBZTD, is a benzoxazepine derivative that has gained significant attention in the scientific community due to its potential applications in various fields. TBZTD has been extensively studied for its unique chemical properties and biological activities.

Mechanism of Action

The mechanism of action of 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol is not fully understood, but it is believed to involve the inhibition of various enzymes and receptors. 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has been shown to inhibit the activity of topoisomerase II, which is involved in DNA replication and repair. 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol also inhibits the activity of cyclooxygenase-2 (COX-2), which is involved in the production of pro-inflammatory molecules. Additionally, 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has been shown to bind to the GABA-A receptor, which is involved in the modulation of neurotransmitter activity.
Biochemical and Physiological Effects
7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol inhibits the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has also been shown to have anti-inflammatory effects by reducing the production of pro-inflammatory molecules such as prostaglandins and cytokines. In addition, 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has been shown to have antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol is also soluble in various solvents, making it suitable for use in different experimental conditions. However, 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has some limitations. It is a relatively new compound, and its biological activities and mechanisms of action are not fully understood. Additionally, 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has not been extensively evaluated for its toxicity and safety in humans.

Future Directions

There are several future directions for 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol research. One area of interest is the development of 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol as a potential anti-cancer drug. Further studies are needed to elucidate the mechanisms of action of 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol and to evaluate its efficacy and safety in preclinical and clinical trials. Another area of interest is the development of 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol as a potential agricultural fungicide and insecticide. Further studies are needed to evaluate the efficacy and safety of 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol in various crops and pests. Finally, 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has potential applications in materials science, and further studies are needed to explore its use as a curing agent for rubber and as a flame retardant for plastics.
Conclusion
7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol, or 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol, is a benzoxazepine derivative that has potential applications in various fields such as medicine, agriculture, and materials science. 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has been extensively studied for its unique chemical properties and biological activities. Further research is needed to fully understand the mechanisms of action of 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol and to evaluate its potential applications in different fields.

Synthesis Methods

The synthesis of 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol involves the condensation of 2-methylphenylamine, 3-thiophenemethanol, and 2,3-dihydroxybenzaldehyde in the presence of a catalyst. This reaction yields 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol as a white crystalline solid with a melting point of 220-222°C. The purity of 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol can be enhanced by recrystallization from a suitable solvent.

Scientific Research Applications

7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has been investigated for its anti-tumor, anti-inflammatory, and anti-microbial activities. In agriculture, 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has been evaluated for its fungicidal and insecticidal properties. In materials science, 7-(2-methylphenyl)-4-(3-thienylmethyl)-2,3,4,5-tetrahydro-1,4-benzoxazepin-9-ol has been explored for its potential use as a curing agent for rubber and as a flame retardant for plastics.